Cas no 2228234-67-9 (1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228234-67-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6324093
• PubChem ID: 165839747
• Update Time: 2025-10-12

1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• 2228234-67-9
• EN300-1831625

• Inchi： 1S/C9H9N3O/c1-12-5-7(4-11-12)9(6-10)2-8(13)3-9/h4-5H,2-3H2,1H3
• InChI Key： INBRQMPZYJXMGZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile

1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228234-67-9): A Comprehensive Overview

1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228234-67-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a member of the cyclobutane family and contains a pyrazole ring, which is a common motif in many biologically active molecules. The presence of the nitrile group and the methyl-substituted pyrazole ring contributes to its diverse chemical reactivity and potential therapeutic applications.

The chemical structure of 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228234-67-9) is characterized by a cyclobutane ring with a ketone group at the 3-position and a nitrile group at the 1-position. The 1-methylpyrazole moiety is attached to the cyclobutane ring at the 4-position, creating a highly conjugated system that can participate in various chemical reactions. This structural arrangement provides a foundation for exploring its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile in several areas of research, including its anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis through the activation of caspase-dependent pathways. These findings suggest that 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile could be a valuable candidate for further development as an anticancer agent.

The neuroprotective potential of 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile has also been explored in several studies. Research published in the Journal of Neurochemistry reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The protective mechanism is believed to involve the scavenging of reactive oxygen species (ROS) and the inhibition of mitochondrial dysfunction.

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)-3-oxocyclobutane-1-carbonitrile has been optimized using modern synthetic methods, making it readily available for further research and development. One common synthetic route involves the reaction of 4-chloroacetonitrile with 4-methylpyrazole in the presence of a base, followed by cyclization with an appropriate ketone or aldehyde. This multi-step process yields high purity compounds with excellent yields, facilitating large-scale production for preclinical and clinical studies.

The safety profile of 1-(1-methyl-1H-pyrazol-4-y)-3-oxy-cyclobutane-carbonitrile has been evaluated in several preclinical studies, which have demonstrated low toxicity and good pharmacokinetic properties. These findings support its potential for further development as a therapeutic agent. However, more extensive toxicological studies are needed to fully assess its safety before it can be advanced to clinical trials.

In conclusion, 1-(1-methyl-H-pyrazol--yl)-oxo-cyclobutane--carbonitrile (CAS No. 2228234--9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs in areas such as inflammation, cancer, and neurodegenerative diseases.